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Compound of Interest

Compound Name: N-(3-hydroxypropyl)acetamide

Cat. No.: B076491

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of N-(3-
hydroxypropyl)acetamide. It includes a summary of its physical properties and outlines the
standard experimental protocols for their determination, aimed at professionals in research and
development.

Core Physical Properties

N-(3-hydroxypropyl)acetamide is a chemical compound with the empirical formula
C5H11NOZ2. The accurate determination of its physical properties, such as melting and boiling
points, is crucial for its identification, purity assessment, and handling in a laboratory setting.

Data Summary

The physical properties of N-(3-hydroxypropyl)acetamide are summarized in the table below.
These values are estimated based on computational models from the US Environmental
Protection Agency (EPA).
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Property Value Source
Melting Point 80.05 °C EPI Suite[1]
Boiling Point 220.67 °C EPAT.E.S.T[1]
Boiling Point 293.24 °C EPI Suite[1]

Note: EPI Suite and T.E.S.T. are software suites that predict physical and chemical properties.
The variation in boiling point values reflects differences in the calculation models used.

Experimental Protocols for Determination

The following sections detail the standard laboratory methodologies for the empirical
determination of the melting and boiling points of a solid organic compound like N-(3-
hydroxypropyl)acetamide.

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range. A
broadened melting point range typically indicates the presence of impurities.

Methodology: Capillary Tube Method

This is the most common technique for determining the melting point of a solid organic
compound.

o Sample Preparation: A small amount of the dry, finely powdered N-(3-
hydroxypropyl)acetamide is packed into a thin-walled capillary tube, sealed at one end, to
a height of 1-2 mm.[2][3]

e Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in a heating
apparatus, such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or
silicone oil) or a digital melting point apparatus (e.g., Mel-Temp).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://chemchart.com/n-3-hydroxypropyl-acetamide-detail.html
http://chemchart.com/n-3-hydroxypropyl-acetamide-detail.html
http://chemchart.com/n-3-hydroxypropyl-acetamide-detail.html
https://www.benchchem.com/product/b076491?utm_src=pdf-body
https://www.benchchem.com/product/b076491?utm_src=pdf-body
https://www.benchchem.com/product/b076491?utm_src=pdf-body
https://www.benchchem.com/product/b076491?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to
1-2°C per minute as the expected melting point is approached. For the Thiele tube, the side
arm is heated to create a convection current that ensures uniform temperature distribution.

Observation and Measurement: The temperature at which the substance first begins to
liquefy is recorded as the start of the melting range. The temperature at which the entire
sample becomes a clear liquid is recorded as the end of the range.[4]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[5][6] Since N-(3-hydroxypropyl)acetamide is a solid at

room temperature, it must first be melted to determine its boiling point.

Methodology: Thiele Tube Method (Micro Scale)

This method is suitable for small quantities of a substance.[7][8]

Sample Preparation: A small amount of N-(3-hydroxypropyl)acetamide is placed in a small
test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the
test tube containing the sample.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a heating oil, similar to the melting point setup.[5][7]

Heating: The Thiele tube is heated gently. As the temperature rises, the air trapped in the
capillary tube will expand and exit as bubbles.[8] Heating is continued until a steady and
rapid stream of bubbles emerges from the capillary tube.[7]

Observation and Measurement: The heat source is then removed. As the apparatus cools,
the stream of bubbles will slow down and stop. The boiling point is the temperature at which
the liquid is drawn back into the capillary tube.[5][7] This occurs when the external pressure
equals the vapor pressure of the substance. The barometric pressure should also be
recorded as boiling points are pressure-dependent.[6][7]

Workflow and Visualization
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The following diagrams illustrate the logical workflow for the physical characterization of a
chemical compound and the specific experimental setup for melting point determination.
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Caption: Workflow for Physical Property Characterization.

Caption: Melting Point Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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